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For Immediate Release

For researchers, scientists, and drug development professionals investigating novel
therapeutics and materials, the availability of specialized chemical building blocks is
paramount. This technical guide addresses the commercial landscape and synthetic
accessibility of 4-Hydroxymethylbenzocyclobutene (CAS No. 38239-17-3), a valuable but
commercially scarce benzocyclobutene derivative. Due to its limited off-the-shelf availability,
this guide focuses on the viable path of custom synthesis, providing a curated list of potential
suppliers and a proposed synthetic pathway based on established chemical literature.

Commercial Availability: A Landscape of Custom
Synthesis

Our comprehensive market survey reveals that 4-Hydroxymethylbenzocyclobutene is not
readily available as a stock chemical from major suppliers. While some vendors may list the
compound, it is consistently marked as unavailable for immediate purchase. This scarcity
necessitates a custom synthesis approach for researchers requiring this specific molecule.

Below is a table of reputable companies specializing in custom organic synthesis that could be
contracted to produce 4-Hydroxymethylbenzocyclobutene.
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Custom Synthesis o Geographic Regions
. Specialization
Supplier Served

Custom and contract specialty
KareBay Biochem chemical production from Global

milligram to multi-ton scale.

Complex organic molecule
) ] ] synthesis, including Global, with manufacturing in
Frontier Specialty Chemicals )
heterocyclic compounds and the USA

building blocks.

Wide variety of organic
Enamine compounds on a milligram to Global

kilogram scale.

Tailored production of organic
ResolveMass Laboratories Inc.  compounds for pharmaceutical ~ North America

and biotechnology industries.

Custom synthesis with
TCIl America capabilities from R&D to Global

industrial production.

Proposed Synthetic Pathway

A plausible and efficient synthetic route to 4-Hydroxymethylbenzocyclobutene involves a
two-step process starting from commercially available benzocyclobutene:

o Formylation of Benzocyclobutene: Introduction of a formyl group at the 4-position of the
benzocyclobutene ring.

e Reduction of the Aldehyde: Reduction of the resulting 4-Formylbenzocyclobutene to the
target alcohol, 4-Hydroxymethylbenzocyclobutene.

This pathway is supported by analogous reactions reported in the chemical literature for related
benzocyclobutene derivatives.
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Step 1: Formylation

(Benzocyclobutene)

Formylating Agent
(e.g., Vilsmeier-Haack or Grignard reaction with DMF)

y
(4-Formylbenzocyclobutene)

Reducing Agent
(e.g., NaBH4)

Step 2: Rveduction

(4-Hydroxymethylbenzocyclobutene)
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y
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odium Borohydride (NaBH4)
Methanol (MeOH)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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